Fibracillin
Fibracillin
Fibracillin is a penicillin antibiotic.
Brand Name:
Vulcanchem
CAS No.:
51154-48-4
VCID:
VC0007264
InChI:
InChI=1S/C26H28ClN3O6S/c1-25(2,36-16-12-10-15(27)11-13-16)24(35)29-17(14-8-6-5-7-9-14)20(31)28-18-21(32)30-19(23(33)34)26(3,4)37-22(18)30/h5-13,17-19,22H,1-4H3,(H,28,31)(H,29,35)(H,33,34)/t17-,18-,19+,22-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)C(C)(C)OC4=CC=C(C=C4)Cl)C(=O)O)C
Molecular Formula:
C₂₆H₂₈ClN₃O₆S
Molecular Weight:
546 g/mol
Fibracillin
CAS No.: 51154-48-4
Inhibitors
VCID: VC0007264
Molecular Formula: C₂₆H₂₈ClN₃O₆S
Molecular Weight: 546 g/mol
| CAS No. | 51154-48-4 |
|---|---|
| Product Name | Fibracillin |
| Molecular Formula | C₂₆H₂₈ClN₃O₆S |
| Molecular Weight | 546 g/mol |
| IUPAC Name | (2S,5R,6R)-6-[[(2R)-2-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H28ClN3O6S/c1-25(2,36-16-12-10-15(27)11-13-16)24(35)29-17(14-8-6-5-7-9-14)20(31)28-18-21(32)30-19(23(33)34)26(3,4)37-22(18)30/h5-13,17-19,22H,1-4H3,(H,28,31)(H,29,35)(H,33,34)/t17-,18-,19+,22-/m1/s1 |
| Standard InChIKey | BSIJLJGDLNRGBY-NXWNEQKCSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)NC(=O)C(C)(C)OC4=CC=C(C=C4)Cl)C(=O)O)C |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)C(C)(C)OC4=CC=C(C=C4)Cl)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)C(C)(C)OC4=CC=C(C=C4)Cl)C(=O)O)C |
| Description | Fibracillin is a penicillin antibiotic. |
| PubChem Compound | 68683 |
| Last Modified | Nov 11 2021 |
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